![molecular formula C8H3F4N B1295485 4-Fluoro-3-(trifluoromethyl)benzonitrile CAS No. 67515-59-7](/img/structure/B1295485.png)
4-Fluoro-3-(trifluoromethyl)benzonitrile
Overview
Description
4-Fluoro-3-(trifluoromethyl)benzonitrile is a chemical compound that has been studied for various applications, including its use in high voltage lithium-ion batteries, neuroimaging agents, and as an intermediate in pharmaceutical synthesis. The presence of fluorine atoms in the molecule is of particular interest due to their electronegative nature, which can influence the physical and chemical properties of the compound .
Synthesis Analysis
The synthesis of related fluorinated benzonitrile compounds involves multiple steps, including bromination, Grignard reaction, cyanidation, and amination. For instance, 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for the synthesis of bicalutamide, was synthesized from m-fluoro-(trifluoromethyl)benzene with an overall yield of 49.2% . The synthesis route is noted for being environmentally friendly and practical.
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been investigated using various spectroscopic methods. For example, the structure of 3-chloro-4-fluoro benzonitrile was studied using Fourier transform infrared and Raman spectroscopy, and the results were compared with theoretical calculations performed at the HF and B3LYP levels of theory . The presence of fluorine atoms can lead to a slight deformation of the aromatic ring due to the electronegative nature of the substituents .
Chemical Reactions Analysis
Fluorinated benzonitriles participate in various chemical reactions. For example, they can be used as electrolyte additives in lithium-ion batteries, where they form a low-impedance protective film on the cathode, improving cyclic stability . In the context of neuroimaging, fluorinated benzonitriles can be labeled with radioisotopes for in vitro and in vivo studies .
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated benzonitriles are influenced by the presence of fluorine atoms. These compounds exhibit notable smectic properties, with the ability to form different smectic phases characterized by X-ray diffraction . The introduction of fluorine substituents can also affect fluorescence quantum yields and decay times in various solvents, indicating changes in internal conversion processes . Additionally, the presence of trifluoromethyl groups can lead to rotational disorder in crystalline solids and influence the crystal packing through a network of hydrogen bonds and other intermolecular interactions .
Scientific Research Applications
Chemical Synthesis and Process Development
- Iodination Process : The iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile via C–H lithiation and subsequent treatment with iodine under continuous flow conditions is explored. This process demonstrates the selective formation of the 3-iodo regioisomer as the major product (Dunn et al., 2018).
Intermediate in Pharmaceutical Synthesis
- Bicalutamide Intermediate : 4-Amino-2-(trifluoromethyl)benzonitrile serves as an intermediate in the synthesis of bicalutamide, a medication used in prostate cancer treatment. The synthesis method described by Zhang Tong-bin (2012) provides an environmentally friendly approach with an overall yield of 49.2% (Zhang Tong-bin, 2012).
Material Science and Battery Technology
- Electrolyte Additive for Lithium Ion Batteries : 4-(Trifluoromethyl)-benzonitrile (4-TB) is used as an electrolyte additive for high voltage lithium-ion batteries. This addition significantly improves the cyclic stability of the LiNi 0.5 Mn 1.5 O4 cathode (Huang et al., 2014).
Photophysical Research
- Fluorescence and Decay Studies : The effect of fluoro substitution on the fluorescence quantum yields and decay times in alkane solvents is investigated. The research highlights the influence of a fluoro-substituent in the phenyl ring of 4-(1-azetidinyl)benzonitrile on its photophysical properties (Druzhinin et al., 2001).
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . It should be stored in a well-ventilated place and the container should be kept tightly closed .
Mechanism of Action
Target of Action
The primary targets of 4-Fluoro-3-(trifluoromethyl)benzonitrile are currently unknown . This compound is a key intermediate in the synthesis of various organic compounds
Mode of Action
As an intermediate in chemical synthesis, it is likely that its mode of action is dependent on the final compound it is used to produce .
Pharmacokinetics
It is known that the compound is a solid at 20 degrees celsius and has a melting point of 66 to 70 degrees celsius . It is insoluble in water but soluble in methanol . These properties could influence its bioavailability and pharmacokinetics.
Result of Action
The molecular and cellular effects of this compound are currently unknown . As an intermediate in chemical synthesis, its effects are likely dependent on the final compound it is used to produce .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Additionally, it should be stored in a well-ventilated place and kept tightly closed . Exposure to heat, flame, or strong oxidizing agents should be avoided as it may produce toxic gases .
properties
IUPAC Name |
4-fluoro-3-(trifluoromethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F4N/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQZQCORFYSSCFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60217859 | |
Record name | 4-Fluoro-3-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60217859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67515-59-7 | |
Record name | 4-Fluoro-3-(trifluoromethyl)benzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067515597 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Fluoro-3-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60217859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-fluoro-3-(trifluoromethyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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